2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one

• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 1-(8-azaspiro[4.5]decan-8-yl)-2-methoxyethanone
• InChI: InChI=1S/C12H21NO2/c1-15-10-11(14)13-8-6-12(7-9-13)4-2-3-5-12/h2-10H2,1H3
• InChI Key: SSBLFINJCDQXTI-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC2(CCCC2)CC1

Description

2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one is a chemical compound with the molecular formula C12H21NO2. This compound belongs to the class of spiro compounds, which are characterized by a unique structure where two rings are connected through a single atom. The presence of the azaspiro structure in this compound makes it an interesting subject for various scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one can be achieved through several synthetic routes. One common method involves the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane under specific conditions . This reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using similar reagents and conditions as in laboratory synthesis. The process is optimized for higher yield and purity, often involving additional purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or an aldehyde, while reduction could produce an alcohol.

Scientific Research Applications

2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-Methoxy-1-oxa-8-azaspiro[4.5]decane hydrochloride
• 8-oxa-2-azaspiro[4.5]decane
• 8-methoxy-2,4-dioxo-1,3-diazaspiro[4.5]decane

Uniqueness

2-Methoxy-1-(8-azaspiro[4.5]decan-8-yl)ethan-1-one is unique due to its specific spiro structure and the presence of the methoxy group, which can influence its reactivity and interactions with other molecules. This uniqueness makes it a valuable compound for various research and industrial applications.